1beta-Hydroxyvitamin D3/1beta-hydroxycholecalciferol
1beta-Hydroxyvitamin D3/1beta-hydroxycholecalciferol
Brand Name:
Vulcanchem
CAS No.:
63181-13-5
VCID:
VC0121122
InChI:
InChI=1S/C27H44O2/c1-18(2)8-6-9-19(3)24-13-14-25-21(10-7-15-27(24,25)5)11-12-22-16-23(28)17-26(29)20(22)4/h11-12,18-19,23-26,28-29H,4,6-10,13-17H2,1-3,5H3/b21-11+,22-12-/t19-,23-,24-,25+,26-,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C27H44O2
Molecular Weight:
400.6 g/mol
1beta-Hydroxyvitamin D3/1beta-hydroxycholecalciferol
CAS No.: 63181-13-5
Reference Standards
VCID: VC0121122
Molecular Formula: C27H44O2
Molecular Weight: 400.6 g/mol
| CAS No. | 63181-13-5 |
|---|---|
| Product Name | 1beta-Hydroxyvitamin D3/1beta-hydroxycholecalciferol |
| Molecular Formula | C27H44O2 |
| Molecular Weight | 400.6 g/mol |
| IUPAC Name | (1R,3R,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H44O2/c1-18(2)8-6-9-19(3)24-13-14-25-21(10-7-15-27(24,25)5)11-12-22-16-23(28)17-26(29)20(22)4/h11-12,18-19,23-26,28-29H,4,6-10,13-17H2,1-3,5H3/b21-11+,22-12-/t19-,23-,24-,25+,26-,27-/m1/s1 |
| Standard InChIKey | OFHCOWSQAMBJIW-FLFCXVRSSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@H](C3=C)O)O)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Synonyms | (1β,3β,5Z,7E)- 9,10-Secocholesta-5,7,10(19)-triene-1,3-diol; 1β-Calcidol; Alfacalcidol Impurity B (EP); (5Z,7E)-9,10-secocholesta-5,7,10(19)-triene-1β,3β-diol |
| PubChem Compound | 5283720 |
| Last Modified | Nov 11 2021 |
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